Cas no 56309-59-2 (1-Isocyanato-2-methyl-4-nitrobenzene)

• Product Name: 1-Isocyanato-2-methyl-4-nitrobenzene
• CAS No: 56309-59-2
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 89891
• PubChem ID: 4296456
• Update Time: 2025-04-18

1-Isocyanato-2-methyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-nitrophenyl isocyanate
• 1-isocyanato-2-methyl-4-nitrobenzene
• 2-methyl-4-nitrobenzenisocyanate
• 2-Methyl-4-nitro-phenylisocyanat
• 4-isocyanato-3-methyl-1-nitro-benzene
• 4-Nitro-2-methyl-phenylcarbonimid
• GEO-04290
• DTXSID40401678
• 2-Methyl-4-nitrophenyl isocyanate, 98%
• 2-methyl4-nitrophenyl isocyanate
• MFCD00014704
• FT-0612963
• 56309-59-2
• 1-Isocyanato-2-methyl-4-nitro-benzene
• FZCFUPBIPMLIPI-UHFFFAOYSA-N
• AKOS005207061
• SCHEMBL546059
• AKOS015889093
• 2-Methyl-4-nitrophenylisocyanate
• 1-Isocyanato-2-methyl-4-nitrobenzene

• MDL： MFCD00014704
• Inchi： 1S/C8H6N2O3/c1-6-4-7(10(12)13)2-3-8(6)9-5-11/h2-4H,1H3
• InChI Key： FZCFUPBIPMLIPI-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C(C(C)=C1)N=C=O)=O
• BRN： 2723857

Computed Properties

• Exact Mass: 178.03800
• Monoisotopic Mass: 178.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 75.2A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.4114 (rough estimate)
• Melting Point: 81-84 °C(lit.)
• Boiling Point: 168 °C23 mm Hg(lit.)
• Flash Point: 168°C/23mm
• Refractive Index: 1.6000 (estimate)
• PSA: 75.25000
• LogP: 2.39370
• Solubility: Not available
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-Isocyanato-2-methyl-4-nitrobenzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S22-S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38; R42
• Packing Group：III
• Hazard Level：6.1
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes